1,1'-[Hexane-1,6-diylbis(oxy)]bis(2-bromobenzene)

• CAS No.: 61739-62-6
• Molecular Formula: C18H20Br2O2
• Molecular Weight: 428.2 g/mol
• IUPAC Name: 1-bromo-2-[6-(2-bromophenoxy)hexoxy]benzene
• InChI: InChI=1S/C18H20Br2O2/c19-15-9-3-5-11-17(15)21-13-7-1-2-8-14-22-18-12-6-4-10-16(18)20/h3-6,9-12H,1-2,7-8,13-14H2
• InChI Key: RDIJTLRYWMFFHF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCCCCCCOC2=CC=CC=C2Br)Br

Description

1,1’-[Hexane-1,6-diylbis(oxy)]bis(2-bromobenzene) is an organic compound with the molecular formula C18H20Br2O2 This compound is characterized by the presence of two bromobenzene groups connected by a hexane chain through ether linkages

Preparation Methods

The synthesis of 1,1’-[Hexane-1,6-diylbis(oxy)]bis(2-bromobenzene) typically involves the reaction of 1,6-hexanediol with 2-bromophenol in the presence of a suitable catalyst. The reaction proceeds through the formation of ether linkages between the hexane chain and the bromobenzene groups. The reaction conditions often include the use of a base such as sodium hydroxide or potassium carbonate to facilitate the etherification process .

Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity of the final product.

Chemical Reactions Analysis

1,1’-[Hexane-1,6-diylbis(oxy)]bis(2-bromobenzene) can undergo various chemical reactions, including:

Substitution Reactions: The bromine atoms in the bromobenzene groups can be substituted with other nucleophiles such as amines, thiols, or alkoxides under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on